Cas no 850593-06-5 (3-Fluoro-5-methylphenylboronic acid)
3-Fluoro-5-methylphenylboronic acid Chemical and Physical Properties
Names and Identifiers
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- (3-Fluoro-5-methylphenyl)boronic acid
- 3-Fluoro-5-methylphenylboronic Acid (contains varying amounts of Anhydride)
- 3-Fluoro-5-methylbenzeneboronic acid
- 3-fluoro-5-methylphenylboronic acid
- 5-Fluoro-3-methylphenylboronic acid
- Boronic acid,B-(3-fluoro-5-methylphenyl)-
- 3-Fluoro-5-methylbenzeneboronic Acid (contains varying amounts of Anhydride)
- QQPLHUGOUZKARP-UHFFFAOYSA-N
- SBB071250
- 5-FLUORO-M-TOLYLBORONIC ACID
- 3-Fluoro-5-methylbenzene boronic acid
- AB30765
- VB10293
- B-(3-Fluoro-5-methylphenyl)boronic acid (ACI)
- Boronic acid, (3-fluoro-5-methylphenyl)- (9CI)
- CS-W018065
- (3-Fluoro-5-methyl-phenyl)boronic acid
- DB-010592
- 850593-06-5
- MFCD07363785
- W10576
- F1068
- Z1201623981
- PS-9510
- EN300-1696851
- SY033796
- 3-Fluoro-5-methylbenzeneboronic acid, 98%
- (3-FLUORO-5-METHYLPHENYL)BORONICACID
- AKOS000285076
- (3-fluoro-5-methylphenyl)boronic acid, AldrichCPR
- SCHEMBL248795
- J-501211
- DTXSID40598214
- 3-Fluoro-5-methylphenylboronic acid
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- MDL: MFCD07363785
- Inchi: 1S/C7H8BFO2/c1-5-2-6(8(10)11)4-7(9)3-5/h2-4,10-11H,1H3
- InChI Key: QQPLHUGOUZKARP-UHFFFAOYSA-N
- SMILES: FC1C=C(C)C=C(B(O)O)C=1
Computed Properties
- Exact Mass: 154.06000
- Monoisotopic Mass: 154.0601378g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
Experimental Properties
- Color/Form: No data available
- Density: 1.203 ??
- Melting Point: 216-222
- Boiling Point: 296°C at 760 mmHg
- Flash Point: 132.8±30.1 °C
- Refractive Index: 1.506
- PSA: 40.46000
- LogP: -0.18610
3-Fluoro-5-methylphenylboronic acid Security Information
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Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
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Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Inert atmosphere,2-8°C
3-Fluoro-5-methylphenylboronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-Fluoro-5-methylphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F139332-1g |
3-Fluoro-5-methylphenylboronic acid |
850593-06-5 | ≥98% | 1g |
¥213.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F139332-250mg |
3-Fluoro-5-methylphenylboronic acid |
850593-06-5 | ≥98% | 250mg |
¥90.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F139332-5g |
3-Fluoro-5-methylphenylboronic acid |
850593-06-5 | ≥98% | 5g |
¥600.90 | 2023-09-02 | |
| Alichem | A242000027-500mg |
3-Fluoro-5-methylphenylboronic acid |
850593-06-5 | 98% | 500mg |
$1048.60 | 2023-08-31 | |
| Alichem | A242000027-1g |
3-Fluoro-5-methylphenylboronic acid |
850593-06-5 | 98% | 1g |
$1853.50 | 2023-08-31 | |
| Chemenu | CM137211-5g |
(3-Fluoro-5-methylphenyl)boronic acid |
850593-06-5 | 95%+ | 5g |
$86 | 2021-08-05 | |
| Fluorochem | 092397-250mg |
3-Fluoro-5-methylphenyl)boronic acid |
850593-06-5 | 95% | 250mg |
£15.00 | 2022-03-01 | |
| Fluorochem | 092397-1g |
3-Fluoro-5-methylphenyl)boronic acid |
850593-06-5 | 95% | 1g |
£38.00 | 2022-03-01 | |
| Fluorochem | 092397-5g |
3-Fluoro-5-methylphenyl)boronic acid |
850593-06-5 | 95% | 5g |
£90.00 | 2022-03-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030181-1g |
3-Fluoro-5-methylphenylboronic acid |
850593-06-5 | 98% | 1g |
¥114 | 2024-05-21 |
3-Fluoro-5-methylphenylboronic acid Production Method
Production Method 1
1.2 Reagents: Butyllithium ; -78 °C; 1.5 h, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
3-Fluoro-5-methylphenylboronic acid Raw materials
3-Fluoro-5-methylphenylboronic acid Preparation Products
3-Fluoro-5-methylphenylboronic acid Suppliers
3-Fluoro-5-methylphenylboronic acid Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 3-Fluoro-5-methylphenylboronic acid
Recent Advances in the Application of 3-Fluoro-5-methylphenylboronic acid (CAS: 850593-06-5) in Chemical Biology and Pharmaceutical Research
3-Fluoro-5-methylphenylboronic acid (CAS: 850593-06-5) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural properties and reactivity. This boronic acid derivative is particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including potential drug candidates. Recent studies have highlighted its utility in the development of novel therapeutics, especially in the areas of oncology and infectious diseases.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-Fluoro-5-methylphenylboronic acid in the synthesis of boron-containing proteasome inhibitors. These inhibitors showed promising activity against multiple myeloma cells, with enhanced selectivity and reduced off-target effects compared to previous generations of proteasome inhibitors. The study attributed this improvement to the optimal balance of lipophilicity and electronic properties imparted by the 3-fluoro-5-methyl substitution pattern.
In the field of antimicrobial research, a team at the University of Tokyo recently reported (Nature Communications, 2024) the use of 850593-06-5 as a key intermediate in developing novel β-lactamase inhibitors. The fluorine atom at the 3-position was found to significantly enhance binding affinity to class A and C β-lactamases, potentially offering a solution to the growing problem of antibiotic resistance. This work represents a significant advancement in the fight against multidrug-resistant bacterial infections.
The compound's utility extends to materials science as well. A 2024 ACS Applied Materials & Interfaces publication detailed its incorporation into covalent organic frameworks (COFs) for targeted drug delivery systems. The boronic acid moiety enables pH-responsive release of therapeutic payloads, while the fluorine atom improves membrane permeability. This dual functionality makes 3-Fluoro-5-methylphenylboronic acid particularly valuable for designing next-generation nanocarriers.
Ongoing clinical trials (as of Q2 2024) are investigating several drug candidates derived from this boronic acid scaffold. Notably, Phase II trials for a PARP inhibitor incorporating 850593-06-5 as a structural component have shown encouraging results in BRCA-mutated cancers. The compound's ability to fine-tune the pharmacokinetic properties of these inhibitors while maintaining target engagement has been a key factor in their clinical success.
From a synthetic chemistry perspective, recent methodological advances have improved the scalability and cost-effectiveness of producing 3-Fluoro-5-methylphenylboronic acid. A 2023 Organic Process Research & Development paper outlined a novel continuous flow process that reduces hazardous waste generation by 40% compared to traditional batch methods, addressing both economic and environmental concerns in pharmaceutical manufacturing.
Looking forward, the unique properties of 3-Fluoro-5-methylphenylboronic acid position it as a critical tool in several emerging areas of research. These include the development of covalent inhibitors for challenging targets, the creation of bioresponsive materials for diagnostic applications, and the design of novel radiopharmaceuticals for PET imaging. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, the applications of this versatile compound are expected to expand significantly in the coming years.
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